Protected areas are important for wildlife, especially in heavily developed areas. Bats are one group utilizing protected areas, but it is unclear what makes an ideal place for bats to live in parks, especially since preferences vary between open and forest foraging species and at different scales. The main objective of this study was to determine the landscape and vegetation factors at multiple scales most associated with higher bat activity and species richness in protected parks. Total bat activity, species richness, and activity for open and forested foraging species were compared to small-scale data vegetation structure collected in the field and larger-scale landscape data calculated in ArcGIS and FRAGSTATS. Bat activity and species richness increased with higher percentages of dry and open land cover types such as sand barrens, savanna, cropland, and upland prairie and decreased with higher percentages of forest and wet prairies. Patch richness, understory height, and clutter at the 3–6.5 m level were negatively associated with total bat activity. The most important variables for bats differed depending on spatial scale measured and if species were open or forest adapted. When managing for bats in parks, it would be advantageous to restore open land cover types such as savanna and mid-level clutter, and excessive fragmentation. Whether species are open or forest adapted and scale-specific differences should also be considered.

Multistakeholder platforms (MSPs) are increasingly applied in environmental governance as institutions to collectively negotiate challenges, opportunities, and policy options in contested landscapes. However, their contributions and effectiveness depend on how stakeholders perceive and frame the role of MSPs in addressing social and environmental challenges. Despite this dependence, stakeholder perceptions of MSPs are currently under-researched. Hence this empirical study carried out in Zambia’s Kalomo District asks: how do stakeholder groups perceive the role of MSPs in addressing landscape challenges, given the context of the dual land tenure system, and what does this imply for the implementation of integrated landscape approaches? This study uses Q-methodology to analyze the perceptions of purposefully selected stakeholders from state institutions, civil society organizations, land users, and others familiar with existing MSPs at the district and village levels. The findings reveal three narratives. The first one presents MSPs as institutions that foster dialogue. The second narrative foregrounds the role of the government and private sector, despite acknowledging the diversity of stakeholders in MSPs. In this narrative, MSPs should focus on supporting market-driven solutions to resolve landscape challenges. The third narrative recognizes power imbalances and considers MSPs as institutions to identify policy gaps and needs. The first two narratives are positioned in Dryzek’s discourse classification as environmental problem-solving, while the third inclines toward green radicalism. Despite this divergence, there was consensus that MSPs have the potential to harmonize policies in a dual governance system and encourage dialogue between stakeholders to reconcile landscape challenges.

Social science studies view community wellbeing to be a cumulative construct of multiple dimensions which include social, economic, environmental, physical, political, health, education indicators and more. The study of community wellbeing is compounded by climate change as it increases the frequency of disasters affecting all dimensions of community wellbeing. It becomes crucial for communities to build community resilience and address the impact on community wellbeing in the context of Disaster Risk Reduction and sustainable development. This systematic literature aimed to understand how community wellbeing is affected by climate change. It analysed 23 papers from Scopus, Web of Science, ProQuest, and Google Scholar, following the Preferred Reporting Items for Systematic Reviews and Meta-Analyses (PRISMA) method, to address three research questions: (i) how do climate change scholars understand community wellbeing, (ii) how community wellbeing is affected by specific climate change factors/conditions and the nature of impact, and (iii) how the impact on community wellbeing as a result of climate change is being addressed. The study found that climate change scholars hold mixed and multiple views or understanding of community wellbeing and climate change led to mental stress decreasing community wellbeing. The solutions to improve community wellbeing in the context of climate change suggests that adaptation should be the main policy instrument supplemented by mitigation strategies and recommends building a vibrant research culture in wellbeing and climate studies, among others. This review provides insights into the complex relationship between community wellbeing and climate change and identifies areas for future research and policy development.

The impacts of climate change on people and ecosystems have been studied at both local and global levels. The environment is expected to change significantly, and the role of local communities in shaping more resilient landscapes is considered crucial. This research focuses on rural regions highly susceptible to climate change impacts. The objective was to enhance conditions for climate resilient development on a microlocal level by encouraging diverse stakeholders to participate in developing sustainable landscape management. This paper introduces a novel interdisciplinary mixed-method approach to landscape scenario development, combining research-driven and participatory approaches and integrating quantitative methods with qualitative ethnographic inquiry. Two scenarios for 2050 were built: a research-driven, business-as-usual scenario accounting for mandatory adaptation policies and an optimistic scenario combining research-driven and participatory approaches, including additional feasible community-based measures. While the differences between the projected land use seem to be relatively subtle, the optimistic scenario would in fact lead to a considerably more resilient landscape. The results highlight the role of interdisciplinarity and ethnography in gaining good local knowledge and building an atmosphere of trust. These factors supported the research credibility, strengthened the legitimacy of the intervention in local affairs, and contributed to the active participation of the stakeholders. We argue that despite its time, intense effort and limited direct policy impact, the mixed-method approach is highly suitable for the microlocal level. It encourages citizens to think about how their environment is threatened by climate change impacts and increases their willingness to contribute to climate resilience.

Grazing by domestic livestock is the most widespread use of public lands in the American West (USA) and their effects on climate change and ways to mitigate those effects are of interest to land managers, policy makers, and the broader public. Kauffman et al. (2022a) provided a meta-analysis of the ecosystem impacts, greenhouse gas (GHG) emissions, and social costs of carbon (SCC) associated with livestock grazing on public lands in the western USA. They determined that GHG emissions from cattle on public lands equaled 12.4 million t CO2e/year. At the scale of land use planning utilized by federal agencies, GHG emissions associated with allocated livestock numbers will typically exceed US Environmental Protection Agencies’ reporting limits (25,000 t) for certain industrial greenhouse gas emitters. As such, these are essentially unreported sources of GHG emissions from public lands. Using the US government’s most recent SCC estimate of $51/t, Kauffman et al. (2022a) determined the total SCC of cattle grazing on public lands to be approximately $264–630 million/year. However, recent advances in the determination of SCC reveal this is to be an underestimate. Using the latest science results in an estimated SCC of $1.1–2.4 billion/year for grazing on public lands. Furthermore, the SCC borne by the public exceeds the economic benefits to private livestock permittees by over $926 million/year. Cessation of public lands grazing is an environmentally and economically sound mitigation and adaptation approach to addressing the climate crisis; an approach that will also facilitate restoration of the myriad of ecosystem services provided by intact wildland ecosystems.

Advancing environmental health literacy in support of environmental management requires inclusive science communication, especially with environmental justice communities. In order to understand experiences of environmental practitioners in the realm of science communication, the Center for Oceans and Human Health and Climate Change Interactions at the University of South Carolina conducted two studies on science communication and research translation with the center’s researchers and partners. This qualitative case study follows up with a select group of environmental practitioners on emergent themes from the initial work. It explores the specific topics of understanding, trust, and access and how those can become barriers or facilitators of public engagement with environmental activities and decision making. The authors conducted seven in-depth qualitative interviews with center partners whose work focuses on environmental water quality and impacts on human and environmental health. Key results indicate that the public may have limited understanding of scientific processes, establishing trust takes time, and access should be incorporated into the design of programs and activities to ensure broader reach. Findings from this research are relevant to other partner-engaged work and environmental management initiatives and provide insights on experiences, practices, and actions for equitable and effective stakeholder engagement and collaborative partnerships.

The Marshall Decision of Canada’s Supreme Court inspired the Mi’kmaq in the 1700s regarding recognizing fishing rights to the Mi’kmaq communities. Despite this recognition, the Mi’kmaq communities did not have access to commercial fisheries due to the denial of absolute recognition of territories and rights and underrepresentation and participation in resource allocation, governance, and decision-making processes. A potential approach to these issues is the development of third-party Indigenous community-based sustainability certification standards for the American lobster (Homarus americanus) commercial fishery of Nova Scotia by Mi’kmaq communities. An Indigenous certification is a market-based tool that focuses on a holistic approach to the sustainability of the resource, followed by independent accreditations and standards. This study identifies the gaps, challenges, and opportunities of Indigenous-based certifications for the American lobster commercial fishery. We adopt a participatory approach to conventional policy analysis and perform a secondary analysis of existing legal and scientific resources to glean valuable information for supporting the establishment of an Indigenous certification for the American lobster. Certification could provide benefits such as increased control over fisheries management, governance, rights, and socioeconomic interest, building capacity for Mi’kmaq communities, and improving stakeholder relationships. However, there are issues with the entry points of certification for Indigenous peoples related primarily to the dominant actors in accreditation. This study will support further research and engagement of the Mi’kmaq people toward developing an Indigenous certification scheme.

Increased funding and resources have become available in recent years for agricultural producers to plant cover crops to improve soil health and prevent nutrient loss and erosion; however, cover crop adoption remains relatively low and has been uneven across different Midwestern counties. This study employed a controlled comparison method to investigate the social factors affecting cover crop adoption in Iowa, Illinois, and Indiana. In each state, the authors compared pairs of neighboring counties, where one county was a relatively higher adopter and the other was a lower adopter of cover crops, while controlling for variations in climate conditions. Results show that there were multiple factors explaining the difference in cover crop adoption among county pairs. Social factors included attitudes toward cover crops; conservation agency influence; presence of cover crop experts, advocates, and/or entrepreneurs; and collaboration between agencies and the private sector. Other important factors included topography, cattle raising, organic production, and local incentive-based programs. Among these, collaborations between agencies and the private sector played the most important role in explaining why some counties had higher rates of cover crop adoption compared to their neighbors.

Although 30 years have passed since the Convention on Biological Diversity (CBD) was adopted in 1992, few attempts have been made to evaluate its impact on protected areas. This study investigates the relationship between participation in the CBD and conservation effort in member countries, using an original dataset of 169 countries from 1992 to 2015. Our measure of conservation effort is the percentage of a country’s terrestrial area under protection, which is the primary mechanism for achieving the CBD’s conservation as distinct from its sustainable use or access and benefit-sharing objectives. We consider how protected area expansion relates to membership of the CBD, and a set of socio-economic and political variables that measure both the opportunity cost of conservation and national responsiveness to the demand for public goods. We find a positive and significant relationship between the area under protection, membership of the CBD, and a dummy for the Aichi biodiversity targets-Nagoya protocol. We also find that the area under protection is negatively related to measures of economic development and education (proxies for the opportunity cost of conservation), and positively associated with forest area (a proxy for species richness and endemism). We conclude that, at least for this measure of conservation effort, the CBD has had a significant impact, albeit moderated in predictable ways by the opportunity cost of conservation.